Cas no 1804225-37-3 (2-Amino-3-hydroxyphenylhydrazine)

2-Amino-3-hydroxyphenylhydrazine is a versatile organic compound with significant applications in organic synthesis. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound boasts high purity and stability, ensuring reliable performance in chemical reactions. Its unique structural features allow for efficient transformations in synthesis pathways, making it an essential tool for chemists involved in drug discovery and development.
2-Amino-3-hydroxyphenylhydrazine structure
1804225-37-3 structure
Product Name:2-Amino-3-hydroxyphenylhydrazine
CAS No:1804225-37-3
MF:C6H9N3O
MW:139.155160665512
CID:4935074
Update Time:2025-06-18

2-Amino-3-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-hydroxyphenylhydrazine
    • Inchi: 1S/C6H9N3O/c7-6-4(9-8)2-1-3-5(6)10/h1-3,9-10H,7-8H2
    • InChI Key: TYSIOTNFDPARGR-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1N)NN

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.3

2-Amino-3-hydroxyphenylhydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A250000027-250mg
2-Amino-3-hydroxyphenylhydrazine
1804225-37-3 98%
250mg
778.37 USD 2021-06-15
Alichem
A250000027-500mg
2-Amino-3-hydroxyphenylhydrazine
1804225-37-3 98%
500mg
1,121.77 USD 2021-06-15

Additional information on 2-Amino-3-hydroxyphenylhydrazine

Introduction to 2-Amino-3-hydroxyphenylhydrazine (CAS No. 1804225-37-3)

2-Amino-3-hydroxyphenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1804225-37-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine features both amino and hydroxyl functional groups, making it a versatile intermediate in the development of various pharmacologically active molecules. The unique structural arrangement of this compound imparts distinct reactivity, which has garnered attention from researchers exploring novel therapeutic agents.

The compound's molecular structure consists of a phenyl ring substituted with an amino group at the 2-position and a hydroxyl group at the 3-position. This configuration allows for multiple synthetic pathways, enabling its incorporation into more complex molecules through condensation, oxidation, or reduction reactions. Such flexibility is particularly valuable in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and pharmacokinetic properties.

In recent years, 2-amino-3-hydroxyphenylhydrazine has been explored as a precursor in the synthesis of bioactive heterocycles. For instance, its derivatives have shown promise in inhibiting specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. The presence of both electron-donating (amino) and electron-withdrawing (hydroxyl) groups enhances its ability to interact with biological targets, making it a candidate for further investigation in drug discovery programs.

One notable application of this compound lies in its role as an intermediate in the preparation of Schiff bases, which are widely studied for their antimicrobial and anti-inflammatory properties. The reaction between 2-amino-3-hydroxyphenylhydrazine and aldehydes or ketones yields imines that can be further functionalized to produce more complex scaffolds. These Schiff base derivatives have been reported to exhibit significant activity against various bacterial and fungal strains, underscoring the compound's potential in antimicrobial drug development.

Moreover, the hydroxyl group in 2-amino-3-hydroxyphenylhydrazine facilitates its participation in nucleophilic substitution reactions, allowing for the introduction of additional functional moieties such as carboxylic acids or ethers. This adaptability has made it a valuable building block in designing molecules with tailored biological activities. Researchers have leveraged these properties to develop novel compounds targeting cancer cell proliferation and apoptosis. Preliminary studies suggest that certain derivatives of this compound exhibit inhibitory effects on kinases and other signaling proteins involved in tumor growth.

The pharmaceutical industry has also shown interest in 2-amino-3-hydroxyphenylhydrazine for its potential role in central nervous system (CNS) drug development. The phenolic moiety can engage with neuroreceptor sites, offering possibilities for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Current research is focused on modulating the compound's pharmacokinetic profile to enhance blood-brain barrier penetration, which remains a significant challenge in CNS drug delivery.

Synthetic methodologies for 2-amino-3-hydroxyphenylhydrazine have been refined to ensure high yield and purity, critical factors for industrial-scale production. Advances in catalytic hydrogenation and asymmetric synthesis have enabled more efficient routes to this intermediate, reducing reliance on traditional multi-step processes. These improvements align with global trends toward greener chemistry, minimizing waste and energy consumption while maintaining high-quality output.

The safety profile of 2-amino-3-hydroxyphenylhydrazine is another area of active investigation. While preliminary toxicological studies suggest moderate toxicity at high concentrations, researchers are exploring ways to mitigate adverse effects through structural modifications. For example, incorporating bulky substituents can reduce off-target interactions without compromising biological activity. Such efforts are essential for translating laboratory findings into safe and effective therapeutic agents.

Future directions for research on 2-amino-3-hydroxyphenylhydrazine include exploring its role in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light activation makes it a candidate for developing photosensitizers that target cancer cells specifically. By combining it with suitable carriers or prodrugs, researchers aim to enhance its tumor-selective delivery and improve treatment outcomes.

In conclusion,2-amino-3-hydroxyphenylhydrazine (CAS No. 1804225-37-3) represents a promising intermediate with diverse applications in pharmaceutical research and development. Its unique structural features enable participation in multiple synthetic transformations, making it invaluable for creating novel bioactive molecules. As scientific understanding advances, this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.